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Compound of Interest

Compound Name: Sappanchalcone

Cat. No.: B1681444

Essential Safety and Handling Guide for
Sappanchalcone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of
Sappanchalcone (CAS No. 94344-54-4), a bioactive flavonoid isolated from the heartwood of
Caesalpinia sappan L. While a specific Safety Data Sheet (SDS) for Sappanchalcone is not
readily available, this document synthesizes safety protocols based on the known properties of
Sappanchalcone, general laboratory safety standards, and data from structurally related
chalcone compounds.

Personal Protective Equipment (PPE)

Given that Sappanchalcone is typically supplied as a fine powder, appropriate PPE is
essential to prevent inhalation and skin contact. The following table outlines the recommended
PPE for handling Sapp-anchalcone.
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PPE Category Item Specifications

) ) Must be worn at all times in the
] Safety Glasses with Side
Eye Protection ) laboratory where
Shields or Goggles )
Sappanchalcone is handled.

Should be worn when handling
. o the solid compound or its
Hand Protection Nitrile Gloves )
solutions. Change gloves

immediately if contaminated.

A standard lab coat should be
Body Protection Laboratory Coat worn and fully fastened to
protect from spills.

Recommended when handling

the powder outside of a
Respiratory Protection N95 Respirator or equivalent certified chemical fume hood to

prevent inhalation of fine

particles.

Quantitative Safety Data for Related Chalcones

Specific quantitative toxicity data for Sappanchalcone is limited. However, studies on other
synthetic chalcones provide an indication of their general toxicity profile. It is important to
handle Sappanchalcone with care, assuming it may have similar properties.
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Compound Route of LD50 (Lethal

Test Animal o . Reference
Type Administration Dose, 50%)
Synthetic ) ) > 550 mg/kg of

Mice Intraperitoneal ) [1][2]
Chalcones body weight

> 5000 mg/kg

Chalcone ) (for most
o Mice Oral o [31[4]
Derivatives derivatives
tested)
More Toxic
Chalcone Mice Oral 3807.9 mg/kg [3]
Derivatives

Note: This data is for related compounds and should be used for general guidance only. All new
compounds should be handled as potentially hazardous until their toxicological properties are
well-understood.

Operational and Disposal Plans
Step-by-Step Handling Procedures

1. Receiving and Inspection:
e Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the label correctly identifies the contents as Sappanchalcone and includes the
CAS number (94344-54-4).

2. Storage:

o Store Sappanchalcone in a cool, dry, and well-ventilated area.

o Keep the container tightly sealed to prevent absorption of moisture.

o Store away from incompatible materials such as strong oxidizing agents.

3. Preparation of Stock Solutions (General Protocol):
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All weighing of the powdered Sappanchalcone should be conducted in a certified chemical
fume hood to minimize inhalation risk.

Use an analytical balance to accurately weigh the desired amount of the compound.

Transfer the weighed powder to a suitable volumetric flask.

Add a small amount of the desired solvent (e.g., DMSO, Ethanol) to dissolve the powder
completely.

Once dissolved, add the solvent to the final volume and mix thoroughly.

Clearly label the stock solution with the compound name, concentration, solvent, and date of
preparation.

. Personal Hygiene:

Wash hands thoroughly with soap and water after handling Sappanchalcone, before leaving
the laboratory, and before eating, drinking, or smoking.

Avoid touching your face, eyes, or other exposed skin with gloved hands.

Disposal Plan

All waste materials contaminated with Sappanchalcone should be treated as chemical waste.

Solid Waste:

o Contaminated consumables such as weighing paper, pipette tips, and gloves should be
collected in a designated, sealed, and clearly labeled chemical waste container.

Liquid Waste:

o Unused solutions of Sappanchalcone should be collected in a separate, sealed, and
labeled liquid chemical waste container.

o Do not dispose of Sappanchalcone solutions down the drain.

Container Disposal:
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o Empty containers that held Sappanchalcone should be triple-rinsed with an appropriate
solvent. The rinsate should be collected as liquid chemical waste. After rinsing, the
container can be disposed of according to institutional guidelines.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Sappanchalcone, a
common starting point for in vitro experiments.

Materials:

Sappanchalcone powder (Molecular Weight: 286.28 g/mol )

¢ Dimethyl sulfoxide (DMSO), anhydrous

e Analytical balance

e Weighing paper or boat

e Spatula

e Microcentrifuge tubes or amber glass vials

e Volumetric pipettes

» Vortex mixer

Procedure:

o Calculate the mass of Sappanchalcone required. For 1 mL of a 10 mM solution:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass = 0.010 mol/L x 0.001 L x 286.28 g/mol = 0.00286 g = 2.86 mg

 In a chemical fume hood, carefully weigh 2.86 mg of Sappanchalcone powder onto
weighing paper using an analytical balance.
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» Transfer the weighed powder into a clean microcentrifuge tube or amber glass vial.
e Add 1 mL of anhydrous DMSO to the tube/vial containing the Sappanchalcone powder.

o Cap the tube/vial securely and vortex thoroughly until the powder is completely dissolved.
The solution should be clear.

o Label the tubel/vial clearly with "Sappanchalcone, 10 mM in DMSQO" and the date of
preparation.

o Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

Visualizations
Sappanchalcone Handling Workflow
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Figure 1: Safe Handling Workflow for Sappanchalcone Powder

Click to download full resolution via product page

Caption: Safe Handling Workflow for Sappanchalcone Powder.
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Sappanchalcone-Induced Apoptosis Signaling Pathway
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Figure 2: Sappanchalcone-Induced Apoptosis Signaling

Click to download full resolution via product page

Caption: Sappanchalcone-Induced Apoptosis Signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Toxicity assessment of synthetic chalcones with antileishmanial potential in BALB/c mice -
PubMed [pubmed.nchbi.nlm.nih.gov]

2. scielosp.org [scielosp.org]

3. thepharmajournal.com [thepharmajournal.com]

4. thepharmajournal.com [thepharmajournal.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Sappanchalcone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681444#personal-protective-equipment-for-
handling-sappanchalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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